Cas no 2060036-55-5 (2-(1,1-difluoroethyl)-4H-pyran-4-ylmethanamine)

• Product Name: 2-(1,1-difluoroethyl)-4H-pyran-4-ylmethanamine
• CAS No: 2060036-55-5
• MF: C₈H₁₁F₂NO
• MW: 175.175849199295
• MDL: MFCD30499367
• CID: 5173565
• PubChem ID: 131493184
• Update Time: 2025-06-11

2-(1,1-difluoroethyl)-4H-pyran-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• [2-(1,1-difluoroethyl)-4H-pyran-4-yl]methanamine
• 4H-Pyran-4-methanamine, 2-(1,1-difluoroethyl)-
• 2-(1,1-difluoroethyl)-4H-pyran-4-ylmethanamine

• MDL： MFCD30499367
• Inchi： 1S/C8H11F2NO/c1-8(9,10)7-4-6(5-11)2-3-12-7/h2-4,6H,5,11H2,1H3
• InChI Key： NPAAOAZWVFJVOV-UHFFFAOYSA-N
• SMILES： FC(C)(C1=CC(C=CO1)CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 223
• XLogP3: 0.9
• Topological Polar Surface Area: 35.2

Additional information on 2-(1,1-difluoroethyl)-4H-pyran-4-ylmethanamine

Research Brief on 2-(1,1-difluoroethyl)-4H-pyran-4-ylmethanamine (CAS: 2060036-55-5): Recent Advances and Applications

The compound 2-(1,1-difluoroethyl)-4H-pyran-4-ylmethanamine (CAS: 2060036-55-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoroethyl and pyranylmethanamine moieties, exhibits promising potential in drug discovery and development. Recent studies have explored its applications as a versatile building block for the synthesis of novel bioactive compounds, particularly in the areas of central nervous system (CNS) disorders and metabolic diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a key intermediate in the synthesis of gamma-aminobutyric acid (GABA) receptor modulators. The research team utilized 2-(1,1-difluoroethyl)-4H-pyran-4-ylmethanamine as a core scaffold to develop a series of novel compounds with enhanced blood-brain barrier permeability and improved pharmacokinetic properties. The study reported several derivatives showing potent anxiolytic activity in preclinical models, with reduced side effects compared to existing benzodiazepine-based therapies.

In the realm of metabolic disease research, a recent patent application (WO2023056321) disclosed the use of 2060036-55-5 derivatives as potential glucokinase activators for diabetes treatment. The structural features of the compound, particularly the difluoroethyl group, were found to confer metabolic stability while maintaining the necessary pharmacophore elements for target engagement. Preliminary in vitro data showed promising glucose-lowering effects in hepatocyte models, suggesting potential applications in type 2 diabetes therapy.

From a chemical synthesis perspective, advancements have been made in the scalable production of 2-(1,1-difluoroethyl)-4H-pyran-4-ylmethanamine. A 2024 publication in Organic Process Research & Development described an optimized three-step synthesis route with improved yield (78% overall) and reduced environmental impact. The new methodology employs flow chemistry techniques, addressing previous challenges in handling the reactive intermediates during large-scale production.

Structural-activity relationship (SAR) studies have revealed interesting insights into the compound's pharmacophore. The difluoroethyl group appears to play a crucial role in both metabolic stability and target binding affinity, while the pyran-4-ylmethanamine moiety contributes to the molecule's overall conformation and solubility profile. These findings, published in Bioorganic & Medicinal Chemistry Letters, provide valuable guidance for future drug design efforts utilizing this scaffold.

Looking forward, several research groups have initiated programs to explore the therapeutic potential of 2060036-55-5 derivatives in oncology. Early computational docking studies suggest possible interactions with certain kinase targets, particularly those involved in angiogenesis. While still in preliminary stages, these investigations may open new avenues for cancer drug development based on this chemical scaffold.

In conclusion, 2-(1,1-difluoroethyl)-4H-pyran-4-ylmethanamine represents a promising chemical entity with diverse pharmaceutical applications. Recent research has validated its utility as a versatile building block in medicinal chemistry, with demonstrated potential in CNS disorders, metabolic diseases, and possibly oncology. Continued investigation into its structure-activity relationships and development of novel derivatives will likely yield additional therapeutic candidates in the coming years.